Cas no 88312-66-7 (3-Pyridinecarboxylic acid, 2-amino-5-nitro-, 1,1-dimethylethyl ester)

• Product name: 3-Pyridinecarboxylic acid, 2-amino-5-nitro-, 1,1-dimethylethyl ester
• CAS No: 88312-66-7
• MF: C₁₀H₁₃N₃O₄
• Molecular Weight: 239.227922201157
• CID: 637714
• PubChem ID: 4362891

3-Pyridinecarboxylic acid, 2-amino-5-nitro-, 1,1-dimethylethyl ester Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-amino-5-nitro-, 1,1-dimethylethyl ester
• tert-butyl 2-amino-5-nitropyridine-3-carboxylate
• AC-907/34128022
• DTXSID70402390
• EN300-6508568
• CS-0272763
• tert-butyl 2-amino-5-nitronicotinate
• 88312-66-7

• Inchi： InChI=1S/C10H13N3O4/c1-10(2,3)17-9(14)7-4-6(13(15)16)5-12-8(7)11/h4-5H,1-3H3,(H2,11,12)
• InChIKey： JWBBINOQQUNVBV-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)C1=C(N=CC(=C1)[N+](=O)[O-])N

Computed Properties

• 精确分子量: 239.09060590g/mol
• 同位素质量: 239.09060590g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 6
• 重原子数量: 17
• 可旋转化学键数量: 3
• 复杂度: 308
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 111Ų
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids